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Compound of Interest

Compound Name: 2-Amino-2-methyl-1,3-propanediol

Cat. No.: B094268

An In-depth Technical Guide to the Stability and Storage of 2-Amino-2-methyl-1,3-
propanediol

Introduction

2-Amino-2-methyl-1,3-propanediol (AMPD), also known as Ammediol, is an organic
compound widely utilized in various scientific and industrial applications. Its primary functions
include acting as a biological buffer, an emulsifying agent, and a reagent in organic synthesis.
[1] For researchers, scientists, and professionals in drug development, a thorough
understanding of AMPD's stability and appropriate storage conditions is paramount to ensure
the integrity of experimental results, the efficacy of formulations, and the safety of laboratory
personnel.

This technical guide provides a comprehensive overview of the stability profile of 2-Amino-2-
methyl-1,3-propanediol, detailing its chemical and physical properties, recommended storage
conditions, incompatibilities, and potential degradation pathways.

Chemical and Physical Properties

The stability of a chemical compound is intrinsically linked to its physical and chemical
properties. Key data for 2-Amino-2-methyl-1,3-propanediol are summarized in the table
below for easy reference.
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Property Value Reference(s)
CAS Number 115-69-5 [2][3]
Molecular Formula CsH11NO2 [1][2]
Molecular Weight 105.14 g/mol [2][4]
Appearance White crystalline powder [11[3]
Melting Point 100-110 °C [31[4]
Boiling Point 151 °C at 10 mmHg [3114]
Solubility in Water 2500 g/L at 20 °C [11[3]
pKa 8.8 at25°C [3114]

10.0-12.0 (0.5M in H20); 10.5-

pH 11.5 (105.1 g/L in H20 at 25 [3][4]
OC)

Vapor Pressure ~10 mmHg at 152 °C [41[5]

Flash Point >100 °C [3][5]

Stability Profile and Degradation

2-Amino-2-methyl-1,3-propanediol is generally considered stable under normal,
recommended storage conditions.[2][6] However, its stability can be compromised by several
factors, leading to degradation.

Conditions to Avoid

To maintain the integrity of the compound, the following conditions should be avoided:

o Moisture: The material may be moisture-sensitive.[1][3] Absorption of moisture can lead to
physical changes and potentially accelerate degradation.

» Air Contact: Prolonged contact with air should be minimized.[6]
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o Direct Sunlight and Excess Heat: Exposure to direct sunlight and excessive heat can
promote degradation.[6]

» Dust Formation: Creating and inhaling dust should be avoided during handling.[2]

Incompatible Materials

Contact with the following substances can cause hazardous reactions and should be strictly
avoided:

» Strong Oxidizing Agents[1][6]
e Strong Acids[1]

o Metals: Specifically copper, aluminum, and brass are noted as being incompatible.[1][3]

Hazardous Decomposition

When heated to decomposition, 2-Amino-2-methyl-1,3-propanediol can release toxic and
irritating gases and vapors. Hazardous decomposition products include:

Nitrogen oxides (NOx)[2]

Carbon monoxide (CO)

Carbon dioxide (COz2)

Ammonia

The following diagram illustrates the key factors that can negatively impact the stability of
AMPD.
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Factors influencing the stability of AMPD.

Recommended Storage and Handling

Proper storage and handling are critical for preserving the quality and ensuring the safety of 2-
Amino-2-methyl-1,3-propanediol.

Storage Conditions

The following table summarizes the recommended storage conditions based on safety data

sheets and product information.
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Parameter Recommendation Reference(s)

Store in a cool place, below
Temperature (1131051071
+30°C.

Store in a dry, well-ventilated
Atmosphere [2][6]
area.

Keep container tightly closed.
[2][6] Store in a corrosive-

Container ] ) [2][6]
resistant container (e.g.,

polypropylene).

Handle in accordance with
] good industrial hygiene and
General Hygiene ] [2][6]
safety practice. Wash hands

thoroughly after handling.

Handling Precautions

e Use in a well-ventilated area or outdoors.[6]
» Avoid breathing dust, fumes, or vapors.[6]
e Avoid contact with skin and eyes.[2][6]

o Wear appropriate personal protective equipment (PPE), including safety glasses, protective
gloves, and suitable protective clothing.[2][6]

Experimental Protocol: General Stability
Assessment

While specific, detailed experimental stability data for 2-Amino-2-methyl-1,3-propanediol is
not readily available in public literature, a general protocol can be employed to assess its
stability under various stress conditions. This is crucial for formulation development in the
pharmaceutical industry. The primary goal is to identify potential degradation products and
determine a shelf-life.
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Methodology: Forced Degradation Study

o Reference Standard Preparation: Prepare a stock solution of high-purity 2-Amino-2-methyl-
1,3-propanediol in a suitable solvent (e.g., ultrapure water) at a known concentration. This
will serve as the time-zero (To) reference.

o Stress Conditions: Aliquot the stock solution into separate, sealed vials for each stress
condition.

[¢]

Acidic: Adjust pH to ~1-2 with HCI.

[¢]

Basic: Adjust pH to ~12-13 with NaOH.

[e]

Oxidative: Add a small percentage of hydrogen peroxide (e.g., 3% H203).

(¢]

Thermal: Store at elevated temperatures (e.g., 40°C, 60°C, 80°C).

[¢]

Photolytic: Expose to UV light in a photostability chamber.

o Time Points: Store stressed samples and an unstressed control sample (stored at
recommended conditions) and pull them for analysis at predetermined time points (e.g., 0, 2,
4, 8, 24, 48 hours for initial studies).

e Sample Analysis:
o Neutralize the pH of acidic and basic samples before analysis.

o Analyze all samples using a stability-indicating analytical method, typically High-
Performance Liquid Chromatography (HPLC) with a UV or mass spectrometric detector.

o The method must be able to separate the parent compound (AMPD) from any potential
degradation products.

e Data Evaluation:

o Calculate the percentage of AMPD remaining at each time point relative to the To
standard.
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o lIdentify and quantify any degradation products that appear.

o Determine the degradation rate under each stress condition.

The following diagram outlines a typical workflow for a forced degradation stability study.

Prepare AMPD Stock Solution
(Time-Zero Sample)

Expose Aliquots to Stress Conditions

Analyze Samples at Time Points
(e.g., HPLC)

Evaluate Data:
- % AMPD Remaining
- Identify Degradants
- Calculate Degradation Rate

Stability Report

Click to download full resolution via product page
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Generalized experimental workflow for stability testing.

Conclusion

2-Amino-2-methyl-1,3-propanediol is a stable compound when stored and handled correctly.
For researchers and drug development professionals, adherence to the recommended
guidelines is essential for maintaining its chemical integrity. Key stability considerations include
protection from moisture, heat, and light, as well as avoidance of incompatible materials such
as strong acids, oxidizers, and specific metals. By implementing the storage and handling
procedures outlined in this guide, users can ensure the reliability of their results and the safety
of their work environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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